Cas no 1805590-93-5 (5-bromo-4-fluoro-1H-pyridin-2-one)

• Product Name: 5-bromo-4-fluoro-1H-pyridin-2-one
• CAS No: 1805590-93-5
• MF: C₅H₃BrFNO
• MW: 191.985823869705
• MDL: MFCD31620917
• CID: 4706999
• PubChem ID: 118408416
• Update Time: 2025-07-19

5-bromo-4-fluoro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-hydroxypyridine
• 5-bromo-4-fluoro-1H-pyridin-2-one
• 5-Bromo-4-fluoro-pyridin-2-ol
• 1805590-93-5
• SCHEMBL17129557
• MFCD28739491
• SY224663
• 5-bromo-4-fluoropyridin-2(1H)-one
• SCHEMBL20157698
• 5-Bromo-4-fluoro-2(1h)-pyridinone
• DB-206924
• 5-bromo-4-fluoro-1,2-dihydropyridin-2-one
• CS-0144812
• E81805
• 5-Bromo-4-fluoropyridin-2-ol
• BS-46154
• PB48451
• WLZ3431

• MDL： MFCD31620917
• Inchi： 1S/C5H3BrFNO/c6-3-2-8-5(9)1-4(3)7/h1-2H,(H,8,9)
• InChI Key： LVXILRPCHMEDCE-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C=C1F)=O

Computed Properties

• Exact Mass: 190.93820g/mol
• Monoisotopic Mass: 190.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.4

Additional information on 5-bromo-4-fluoro-1H-pyridin-2-one

Introduction to 5-bromo-4-fluoro-1H-pyridin-2-one (CAS No. 1805590-93-5)

5-bromo-4-fluoro-1H-pyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1805590-93-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, characterized by a pyridine ring substituted with bromine and fluorine atoms at specific positions. The structural features of 5-bromo-4-fluoro-1H-pyridin-2-one make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of both bromine and fluorine substituents in the molecular structure imparts unique electronic and steric properties to the compound. These properties are highly valuable in medicinal chemistry, as they allow for fine-tuning of biological activity through selective functionalization. The bromine atom, for instance, can serve as a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules. Similarly, the fluorine atom can enhance metabolic stability and binding affinity to biological targets.

In recent years, 5-bromo-4-fluoro-1H-pyridin-2-one has been extensively studied for its potential applications in drug discovery. One of the most notable areas of research is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the bromine and fluorine atoms, researchers have been able to develop highly specific kinase inhibitors that exhibit improved pharmacokinetic profiles compared to earlier generations of drugs.

Furthermore, 5-bromo-4-fluoro-1H-pyridin-2-one has shown promise in the development of antimicrobial agents. The structural motif present in this compound has been found to interfere with essential bacterial processes, leading to potent inhibition of bacterial growth. This has sparked interest in exploring its derivatives as novel antibiotics to combat emerging resistant strains. The fluorine atom, in particular, has been shown to enhance the compound's ability to penetrate bacterial cell membranes, thereby increasing its efficacy.

Another emerging area where 5-bromo-4-fluoro-1H-pyridin-2-one is making an impact is in the field of neurodegenerative disease research. Studies have indicated that certain analogs of this compound can modulate neurotransmitter activity, offering potential therapeutic benefits for conditions such as Alzheimer's and Parkinson's disease. The ability to fine-tune the electronic properties of the molecule through strategic substitution allows researchers to develop compounds with high selectivity for specific neurotransmitter receptors.

The synthetic methodologies for preparing 5-bromo-4-fluoro-1H-pyridin-2-one have also seen significant advancements. Modern synthetic routes often involve multi-step sequences that highlight the compound's utility as a building block. For example, one common approach involves the condensation of appropriately substituted acetylacetones with halogenated pyridines under controlled conditions. These reactions can be optimized to achieve high yields and purity, making 5-bromo-4-fluoro-1H-pyridin-2-one readily accessible for further derivatization.

In conclusion, 5-bromo-4-fluoro-1H-pyridin-2-one (CAS No. 1805590-93-5) represents a valuable scaffold in pharmaceutical research due to its structural versatility and reactivity. Its applications span across multiple therapeutic areas, including oncology, antimicrobial therapy, and neurodegenerative disease treatment. As our understanding of molecular interactions continues to evolve, it is likely that this compound will play an even more pivotal role in the discovery and development of next-generation therapeutics.